Cas no 1207046-60-3 (2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1207046-60-3
• MF: C₁₂H₁₅N₅O
• MW: 245.280401468277
• MDL: MFCD16631892
• CID: 4562958
• PubChem ID: 135984495
• Update Time: 2025-09-21

2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethylpyrimidin-4(3H)-one
• 2-(5-amino-3-cyclopropylpyrazol-1-yl)-5,6-dimethyl-1H-pyrimidin-4-one
• 4(3H)-Pyrimidinone, 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-
• 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD16631892
• Inchi： 1S/C12H15N5O/c1-6-7(2)14-12(15-11(6)18)17-10(13)5-9(16-17)8-3-4-8/h5,8H,3-4,13H2,1-2H3,(H,14,15,18)
• InChI Key： TWEXCUAYJCHVTA-UHFFFAOYSA-N
• SMILES： C1(N2C(N)=CC(C3CC3)=N2)=NC(C)=C(C)C(=O)N1

Additional information on 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one

Introduction to 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one (CAS No. 1207046-60-3)

2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one, identified by its CAS number 1207046-60-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound combines elements of pyrazole and pyrimidine moieties, which are well-documented scaffolds in drug discovery, offering a rich ground for exploration in therapeutic applications.

The structural composition of 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one includes a cyclopropyl group attached to a pyrazole ring, which is further linked to a dihydropyrimidinone core. This arrangement introduces multiple sites for interaction with biological targets, making it a promising candidate for further investigation. The presence of an amino group on the pyrazole ring enhances its reactivity, allowing for diverse chemical modifications and functionalizations that could tailor its pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that integrate pyrazole and pyrimidine structures. These heterocycles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one structure has been studied for its potential role in inhibiting key enzymes involved in metabolic pathways and inflammatory responses. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

One of the most compelling aspects of 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one is its versatility in drug design. The cyclopropyl group introduces steric hindrance, which can influence binding affinity and selectivity when interacting with biological targets. Additionally, the dihydropyrimidinone moiety is a common pharmacophore found in many bioactive molecules, contributing to favorable pharmacokinetic properties. These features make this compound an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)-5,6-dimethyl-3,4-dihydropyrimidin-4-one for their biological activity. Molecular docking studies have been conducted to predict potential interactions with target proteins, providing insights into the compound's mechanism of action. These studies have highlighted the compound's ability to bind to specific pockets on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are involved in signaling pathways relevant to autoimmune diseases and cancer.

The synthesis of 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yll)-5,6-dimethylpyrimidinone derivatives has also been optimized to improve yield and purity. Modern synthetic techniques have allowed chemists to streamline the process while maintaining high levels of selectivity. This has enabled researchers to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

Preclinical studies have begun to explore the therapeutic potential of 2-(5-amino-thiazolo[5,4-d]pyrimidin]-4(3H)-one derivatives, including those with structural similarities to our target compound. These studies have shown promising results in models of inflammation and metabolic disorders. The compound's ability to modulate key signaling pathways suggests that it could be developed into a therapeutic agent for conditions such as rheumatoid arthritis and type 2 diabetes.

The development of new drugs often involves iterative optimization based on biological data. Researchers are currently investigating how modifications to the cyclopropyl group and amino-substituted pyrazole ring can enhance the pharmacological profile of 2-(5-amino-thiazolo[5,4-d]pyrimidin]-4(3H)-one derivatives. By fine-tuning these structural elements, scientists aim to improve potency, selectivity, and bioavailability.

The integration of computational modeling with experimental chemistry has accelerated the discovery process for compounds like 2-(5-amino-thiazolo[5,4-d]pyrimidin]-4(3H)-one derivatives. Machine learning algorithms can predict biological activity based on structural features, allowing researchers to prioritize compounds for further testing. This approach has significantly reduced the time required to identify lead candidates for drug development.

In conclusion,2-(5-amino-thiazolo[5,4-d]pyrimidin]-4(3H)-one derivatives, including our target compound with CAS No. 12070466003, represent a promising area of research in pharmaceutical chemistry. Their unique structural features and potential biological activities make them valuable candidates for further investigation into novel therapeutic agents. As research continues，it is expected that additional insights into their mechanisms of action will emerge，leading to new opportunities for drug development.